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Compound of Interest

Compound Name:
2,2-Dibromo-1-(3,4-

dimethoxyphenyl)ethanone

Cat. No.: B1330553 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of the physical and chemical characteristics of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone, a halogenated ketone with potential applications in organic

synthesis.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2,2-Dibromo-1-
(3,4-dimethoxyphenyl)ethanone.
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Property Value Source

Molecular Formula C₁₀H₁₀Br₂O₃ [1][2]

Molecular Weight 337.99 g/mol [1][3]

IUPAC Name
2,2-dibromo-1-(3,4-

dimethoxyphenyl)ethanone
[1]

CAS Number 63987-72-4 [1][2]

Appearance Off-White Solid
[4] (for analogous mono-bromo

compound)

Melting Point Data not available

Boiling Point Data not available

Solubility
Soluble in Dichloromethane,

Ether, Methanol

[4] (for analogous mono-bromo

compound)

Experimental Protocols
Synthesis of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone via Bromination
The primary method for synthesizing 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone is

through the bromination of its precursor, 1-(3,4-dimethoxyphenyl)ethanone (also known as

acetoveratrone).[4][5] The following protocol is adapted from a general procedure for the α-

bromination of ketones.[6]

Materials:

1-(3,4-dimethoxyphenyl)ethanone

Bromine (Br₂)

Dichloromethane (CH₂Cl₂) or Acetic Acid (CH₃COOH)

Sodium Bicarbonate (NaHCO₃) solution (saturated)
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Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-

(3,4-dimethoxyphenyl)ethanone in a suitable solvent such as dichloromethane or acetic acid.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of bromine (2.2 equivalents) in the same solvent to the stirred solution

of the ketone. The addition should be dropwise to control the exothermic reaction and the

evolution of hydrogen bromide gas.

After the addition is complete, allow the reaction mixture to stir at room temperature. Monitor

the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, carefully quench the reaction by adding a saturated solution

of sodium bicarbonate until the evolution of gas ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with water, followed by brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethyl acetate/hexane, to yield 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone as a

solid.

Visualizations
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone.
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Synthesis of 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone
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2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone
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Caption: Workflow for the synthesis of 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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